Cas no 1219192-16-1 (Triglyme-d6)

• Product Name: Triglyme-d6
• CAS No: 1219192-16-1
• MF: C₈H₁₈O₄
• MW: 178.226123332977
• CID: 4555183
• PubChem ID: 46783182
• Update Time: 2025-05-28

Triglyme-d6 Chemical and Physical Properties

Names and Identifiers

• Triglyme
• 1,2-bis[2-(trideuteriomethoxy)ethoxy]ethane
• Triglyme-d6
• [2H6]-Triglyme
• 1219192-16-1

• Inchi： 1S/C8H18O4/c1-9-3-5-11-7-8-12-6-4-10-2/h3-8H2,1-2H3
• InChI Key： YFNKIDBQEZZDLK-UHFFFAOYSA-N
• SMILES： C(OCCOC([H])([H])[H])COCCOC([H])([H])[H]

Computed Properties

• Exact Mass: 184.15816953g/mol
• Monoisotopic Mass: 184.15816953g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 67.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Triglyme-d6

Comprehensive Overview of Triglyme-d6 (CAS No. 1219192-16-1): Properties, Applications, and Industry Insights

Triglyme-d6, with the CAS number 1219192-16-1, is a deuterated variant of triethylene glycol dimethyl ether (Triglyme). This specialized solvent is widely recognized for its unique isotopic labeling, which enhances its utility in NMR spectroscopy, pharmaceutical research, and material science. The incorporation of deuterium atoms (D6) minimizes proton interference, making it indispensable for high-precision analytical applications. As industries increasingly prioritize sustainable chemistry and green solvents, Triglyme-d6 has garnered attention for its role in reducing experimental noise and improving data accuracy.

The chemical structure of Triglyme-d6 features three ethylene glycol units linked by ether bonds, with all hydrogen atoms replaced by deuterium. This modification not only stabilizes the compound under harsh conditions but also aligns with the growing demand for isotopically labeled reagents in drug discovery and metabolomics. Researchers frequently search for "deuterated solvents for NMR" or "high-purity Triglyme-d6 suppliers," reflecting its critical role in modern laboratories. Its low volatility and high thermal stability further make it a preferred choice for battery electrolytes and advanced polymer synthesis.

In the context of renewable energy, Triglyme-d6 is explored as a potential component in next-generation lithium-ion batteries. Its ability to form stable complexes with metal ions addresses key challenges in energy storage, a topic dominating scientific forums and AI-driven research trends. Additionally, its compatibility with ionic liquids positions it as a candidate for CO2 capture technologies, resonating with global efforts toward carbon neutrality.

From a commercial perspective, the market for Triglyme-d6 is expanding due to rising investments in R&D infrastructure and precision medicine. Suppliers emphasize "CAS 1219192-16-1 certification" and "deuterium enrichment levels" to meet stringent quality standards. Regulatory compliance, such as REACH and GMP, further ensures its safe use in pharmaceutical formulations and diagnostic imaging.

Emerging applications in quantum computing and nanotechnology have also spotlighted Triglyme-d6. Its dielectric properties and solvent inertness are being tested in molecular electronics, answering frequent queries like "deuterated solvents for quantum dots." As interdisciplinary research grows, this compound bridges gaps between chemistry, physics, and engineering.

To conclude, Triglyme-d6 (CAS 1219192-16-1) exemplifies innovation in deuterated chemicals. Its versatility across life sciences, energy, and advanced materials underscores its value in tackling contemporary scientific challenges. With ongoing advancements, it remains a cornerstone for researchers aiming to push the boundaries of analytical accuracy and sustainable technology.